Cas no 67526-13-0 (2,4,6(1H,3H,5H)-Pyrimidinetrione,5-(1-methyl-1-propen-1-yl)-5-propyl-)

67526-13-0 structure
Product name:2,4,6(1H,3H,5H)-Pyrimidinetrione,5-(1-methyl-1-propen-1-yl)-5-propyl-
2,4,6(1H,3H,5H)-Pyrimidinetrione,5-(1-methyl-1-propen-1-yl)-5-propyl- Chemical and Physical Properties
Names and Identifiers
-
- 2,4,6(1H,3H,5H)-Pyrimidinetrione,5-(1-methyl-1-propen-1-yl)-5-propyl-
- 5-[(E)-but-2-en-2-yl]-5-propyl-1,3-diazinane-2,4,6-trione
- 5-(1-methyl-propenyl)-5-propyl-barbituric acid
- 5-(1-Methylpropenyl)-5-propylbarbituric acid
- 5-(1-Methyl-propenyl)-5-propyl-barbitursaeure
- AC1NTI6I
- Barbituric acid, 5-(1-methylpropenyl)-5-propyl-
- CQ7250000
- LS-24633
- NIOSH
- NSC120870
- NSC-120870
- NIOSH/CQ7250000
- CQ72500000
- 67526-13-0
- DTXSID60419119
-
- Inchi: InChI=1S/C11H16N2O3/c1-4-6-11(7(3)5-2)8(14)12-10(16)13-9(11)15/h5H,4,6H2,1-3H3,(H2,12,13,14,15,16)/b7-5+
- InChI Key: MSRRTOILHOOSTG-FNORWQNLSA-N
- SMILES: CCCC1(C(=O)NC(=O)NC1=O)C(=CC)C
Computed Properties
- Exact Mass: 224.11618
- Monoisotopic Mass: 224.11609238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 351
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 75.3Ų
- XLogP3: 1.8
Experimental Properties
- PSA: 75.27
- LogP: 1.76270
2,4,6(1H,3H,5H)-Pyrimidinetrione,5-(1-methyl-1-propen-1-yl)-5-propyl- Related Literature
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Edgar D. Goluch,Jwa-Min Nam,Dimitra G. Georganopoulou,Thomas N. Chiesl,Kashan A. Shaikh,Kee S. Ryu,Annelise E. Barron,Chad A. Mirkin,Chang Liu Lab Chip, 2006,6, 1293-1299
-
Abdur Rauf,Muhammad Imran,Bashir Ahmad,Dennis G. Peters,Mohammad S. Mubarak Food Funct., 2017,8, 4284-4305
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Éva A. Enyedy,Maria Novak Dalton Trans., 2013,42, 6193-6202
-
Ian S. Kinstlinger,Jordan S. Miller Lab Chip, 2016,16, 2025-2043
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Gargi Mukherjee,Kumar Biradha CrystEngComm, 2014,16, 4701-4705
67526-13-0 (2,4,6(1H,3H,5H)-Pyrimidinetrione,5-(1-methyl-1-propen-1-yl)-5-propyl-) Related Products
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